1-(3-Fluoropyridine-4-carbonyl)-4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepane

• IUPAC Name: (3-fluoropyridin-4-yl)-[4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C17H15F4N7O/c18-12-10-22-5-4-11(12)15(29)27-7-1-6-26(8-9-27)14-3-2-13-23-24-16(17(19,20)21)28(13)25-14/h2-5,10H,1,6-9H2
• InChI Key: AGYGCMUCVZZCDM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)C2=C(C=NC=C2)F)C3=NN4C(=NN=C4C(F)(F)F)C=C3
• Molecular Formula: C17H15F4N7O
• Molecular Weight: 409.3 g/mol
• CAS No.: 2380167-21-3

Description

The compound “(3-Fluoropyridin-4-yl)-[4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepan-1-yl]methanone” is a complex organic molecule. It belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These compounds are characterized by a 1,2,4-triazole ring substituted by a phenyl group.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds are established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The molecular structure of these compounds is characterized using various techniques such as 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis. In the 13C NMR spectra of the “F” contained compounds, the carbons were split into multiplet.

Chemical Reactions Analysis

The chemical reactions involving these compounds are often controlled by slowly adding the sulfonylation reagent under low-temperature conditions (0 °C), due to the relatively weak reactivity of indole residues.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are often characterized using techniques such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, similar compounds have been found to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Future Directions

The development of new compounds with excellent antibacterial activity has always been one of the most challenging tasks in the antibacterial field. Nitrogen-containing heterocycles are widely found in natural products, synthetic drugs, and functional materials, and are the basic backbone of many physiologically active compounds and drugs. Therefore, the future direction in this field could involve the synthesis and study of their antimicrobial, antioxidant, and antiviral potential of substituted 1,2,4-triazole analogues.